Cas no 107726-24-9 (6-Ethyl-1H-benzimidazol-2-ylamine)

6-Ethyl-1H-benzimidazol-2-ylamine structure
107726-24-9 structure
Product Name:6-Ethyl-1H-benzimidazol-2-ylamine
CAS No:107726-24-9
MF:C9H11N3
MW:161.203741312027
MDL:MFCD04967056
CID:127665
PubChem ID:4714987
Update Time:2025-04-18

6-Ethyl-1H-benzimidazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-2-amine,6-ethyl-
    • 1H-Benzimidazol-2-amine,5-ethyl-(9CI)
    • 6-Ethyl-1h-benzimidazol-2-ylamine
    • BS-26635
    • SCHEMBL240221
    • AKOS001476223
    • S11538
    • 5-ethyl-1H-benzo[d]imidazol-2-amine
    • 6-ethyl-1H-1,3-benzimidazol-2-amine
    • MFCD04967056
    • 6-ethyl-1H-1,3-benzodiazol-2-amine
    • 6-ethyl-1H-benzimidazol-2-amine
    • 107726-24-9
    • CS-0450345
    • 6-Ethyl-1H-benzimidazol-2-ylamine
    • MDL: MFCD04967056
    • Inchi: 1S/C9H11N3/c1-2-6-3-4-7-8(5-6)12-9(10)11-7/h3-5H,2H2,1H3,(H3,10,11,12)
    • InChI Key: GFHYRJKZFJOIJB-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC2C=CC(CC)=CC1=2

Computed Properties

  • Exact Mass: 161.095
  • Monoisotopic Mass: 161.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.7A^2

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 375.4±35.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Ethyl-1H-benzimidazol-2-ylamine Security Information

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